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Compound of Interest

Compound Name: (Isocyanomethyl)cyclohexane

Cat. No.: B15323404 Get Quote

For Researchers, Scientists, and Drug Development Professionals

(Isocyanomethyl)cyclohexane, existing as 1,3- and 1,4-isomers, is a key cycloaliphatic

diisocyanate monomer employed in the synthesis of advanced polyurethane-based materials.

Its unique cyclic structure imparts enhanced thermal stability, mechanical strength, and light

resistance to the resulting polymers, making it a valuable building block in the development of

materials for biomedical and pharmaceutical applications. This guide provides an in-depth

overview of commercial suppliers of high-purity (isocyanomethyl)cyclohexane, along with a

summary of its applications and generalized experimental protocols for the synthesis of

relevant polymers.

Commercial Suppliers of High-Purity
(Isocyanomethyl)cyclohexane
A variety of chemical suppliers offer high-purity (isocyanomethyl)cyclohexane, primarily the

1,3-isomer, suitable for research and development purposes. The following table summarizes

the key quantitative data from prominent suppliers.
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Supplier
Product
Name

CAS
Number

Purity
Molecul
ar
Formula

Molecul
ar
Weight (
g/mol )

Form
Additio
nal
Notes

Sigma-

Aldrich

1,3-

Bis(isocy

anatomet

hyl)cyclo

hexane

mixture

of cis and

trans

38661-

72-2
99%

C₁₀H₁₄N₂

O₂
194.23 Liquid

Also

known as

Hydroge

nated m-

xylylene

diisocyan

ate.[1]

Tokyo

Chemical

Industry

(TCI)

1,3-

Bis(isocy

anatomet

hyl)cyclo

hexane

(cis- and

trans-

mixture)

38661-

72-2

>99.0%

(GC)

C₁₀H₁₄N₂

O₂
194.23

Colorless

to Almost

colorless

clear

liquid

-

BOC

Sciences

1,3-

BIS(ISO

CYANAT

OMETHY

L)CYCL

OHEXAN

E

38661-

72-2
99%

C₁₀H₁₄N₂

O₂
194.23

Colorless

to Almost

colorless

clear

liquid

Mixture

of cis and

trans

isomers.

NINGBO

INNO

PHARM

CHEM

CO.,LTD.

1,3-

bis(isocy

anatomet

hyl)cyclo

hexane

38661-

72-2
-

C₁₀H₁₄N₂

O₂
194.23 - -

Chemical

Book

1,4-

bis(isocy

anatomet

10347-

54-3

98% C₁₀H₁₄N₂

O₂

194.23 - Lists

multiple
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hyl)cyclo

hexane

suppliers.

[2]

Applications in Drug Development and Biomedical
Research
High-purity (isocyanomethyl)cyclohexane is a critical component in the formulation of

biocompatible and biodegradable polyurethanes for various applications in the pharmaceutical

and biomedical fields. Its rigid cycloaliphatic structure contributes to the synthesis of polymers

with tailored properties for:

Controlled Drug Delivery: (Isocyanomethyl)cyclohexane is used to create polyurethane

hydrogels that can encapsulate therapeutic agents. These hydrogels can be designed to

release drugs in a sustained manner, improving therapeutic efficacy and patient compliance.

Tissue Engineering: The monomer is employed in the fabrication of scaffolds that mimic the

extracellular matrix, providing a suitable environment for cell growth and tissue regeneration.

Medical Devices and Adhesives: Its application extends to the synthesis of pressure-

sensitive adhesives with high optical transmittance and good mechanical properties, suitable

for use in wearable medical devices and wound dressings.

Experimental Protocols
The following sections provide generalized experimental protocols for the synthesis of

polyurethane-based materials using (isocyanomethyl)cyclohexane. These are intended as a

guide and may require optimization for specific applications.

Synthesis of a Polyurethane Prepolymer
A common first step in the synthesis of polyurethane materials is the formation of an

isocyanate-terminated prepolymer.

Methodology:
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Reactant Preparation: A diol (e.g., poly(ethylene glycol)) is dried under vacuum to remove

any residual water.

Reaction Setup: The dried diol is placed in a reaction vessel equipped with a mechanical

stirrer, a nitrogen inlet, and a thermometer.

Isocyanate Addition: A stoichiometric excess of 1,3- or 1,4-bis(isocyanatomethyl)cyclohexane

is added to the reaction vessel under a nitrogen atmosphere.

Reaction: The mixture is heated to a specific temperature (e.g., 80-90°C) and stirred for

several hours until the reaction is complete, as monitored by techniques such as Fourier-

transform infrared (FTIR) spectroscopy (disappearance of the hydroxyl peak and

appearance of the urethane peak).

Product: The resulting product is an isocyanate-terminated polyurethane prepolymer.

Fabrication of a Polyurethane Hydrogel
The prepolymer can then be used to form a hydrogel through crosslinking.

Methodology:

Prepolymer Dissolution: The synthesized prepolymer is dissolved in a suitable solvent.

Chain Extender Addition: A chain extender (e.g., a diamine or a diol) is added to the

prepolymer solution. The molar ratio of prepolymer to chain extender will influence the

properties of the final hydrogel.

Crosslinking: The mixture is allowed to react, leading to the formation of a crosslinked

polymer network. The reaction can be carried out in a mold to obtain a hydrogel of a specific

shape.

Solvent Removal: The solvent is removed from the hydrogel, typically by swelling in a large

excess of deionized water, which is periodically replaced.

Drying: The purified hydrogel is then dried (e.g., by lyophilization) to a constant weight.
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Visualizations
Experimental Workflow for Polyurethane Synthesis
The following diagram illustrates a typical workflow for the synthesis of a polyurethane

elastomer using (isocyanomethyl)cyclohexane.
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Caption: A generalized workflow for the two-step synthesis and characterization of

polyurethanes.

Logical Relationship in Material Development
The development of polyurethane materials for biomedical applications involves a logical

progression from monomer selection to final product evaluation.
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Caption: Logical flow for the development and evaluation of biomedical polyurethanes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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